Cas no 477550-51-9 (3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 477550-51-9
• MF: C₂₀H₁₉IN₂O₂S
• MW: 478.346535921097
• CID: 6246527
• PubChem ID: 3496855
• Update Time: 2025-10-23

3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide
• 3-butoxy-N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]benzamide
• 3-butoxy-N-(4-(4-iodophenyl)thiazol-2-yl)benzamide
• 477550-51-9
• F0882-0027
• AKOS024601434

• Inchi： 1S/C20H19IN2O2S/c1-2-3-11-25-17-6-4-5-15(12-17)19(24)23-20-22-18(13-26-20)14-7-9-16(21)10-8-14/h4-10,12-13H,2-3,11H2,1H3,(H,22,23,24)
• InChI Key： AOCOZWYZNKOTLY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=CSC(=N1)NC(C1=CC=CC(=C1)OCCCC)=O

Computed Properties

• Exact Mass: 478.02120g/mol
• Monoisotopic Mass: 478.02120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 79.5Ų

Additional information on 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 477550-51-9) and Its Emerging Applications in Chemical Biology

3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide, identified by the chemical identifier CAS No. 477550-51-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzamide class, characterized by its benzene ring substituted with an amide functional group. The presence of a thiazole moiety and an iodophenyl group at the 4-position of the benzene ring introduces unique electronic and steric properties, making it a promising candidate for various biological assays and drug discovery programs.

The structural composition of 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide encompasses several key functional groups that contribute to its reactivity and biological activity. The butoxy group at the N-position enhances solubility in polar solvents, facilitating its use in biochemical assays. Meanwhile, the iodophenyl substituent serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, enabling the synthesis of more complex derivatives. The thiazole ring, known for its stability and biological relevance, is often found in bioactive molecules, including antibiotics and antifungals, suggesting potential therapeutic applications for this compound.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, thiazole derivatives have been extensively studied due to their broad spectrum of biological activities. The incorporation of a thiazole scaffold into 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide not only imparts structural rigidity but also enhances interactions with biological targets. This has led to increased interest in exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide is its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. The unique structural features of this compound make it an ideal candidate for such studies. For instance, the iodophenyl group can be readily modified through palladium-catalyzed cross-coupling reactions, allowing researchers to attach diverse pharmacophores and optimize binding interactions.

In addition to its role in fragment-based drug discovery, 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide has shown promise in modulating enzyme activity. Enzymes are critical targets in many diseases, and inhibiting their activity can lead to therapeutic benefits. The benzamide moiety in this compound can interact with the active sites of enzymes through hydrogen bonding and hydrophobic interactions. This has prompted investigations into its potential as an inhibitor for various enzymatic pathways. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression.

The synthetic accessibility of 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide further enhances its appeal as a research tool. The presence of multiple functional groups allows for facile modifications through established synthetic protocols. For example, the butoxy group can be replaced with other alkoxy groups to alter solubility and metabolic stability, while the thiazole ring can be further functionalized to introduce additional biological properties. These synthetic advantages make it a versatile building block for generating libraries of compounds for high-throughput screening.

Recent research has also explored the role of iodine-containing compounds in medicinal chemistry. The iodine atom in the iodophenyl group serves as a handle for radio labeling, enabling applications in positron emission tomography (PET) imaging. PET imaging is a powerful tool for visualizing biological processes in vivo, and radiolabeled compounds like this one can provide valuable insights into disease mechanisms and drug delivery systems.

The potential applications of 3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-ylbenzamide extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly interested in leveraging heterocyclic compounds like this one to develop novel drugs with improved efficacy and reduced side effects. The ability to modify its structure through combinatorial chemistry allows for rapid optimization of pharmacokinetic properties such as bioavailability and half-life.

In conclusion,3-butoxy-N-4-(4-iodophenyl)-1,3-thiazol-2-yibenzoamide (CAS No. 47755051) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for fragment-based drug discovery、enzyme inhibition studies、and radiolabeling applications。The synthetic flexibility offered by its functional groups allows for further derivatization，enhancing its utility as a research tool。As our understanding of biological pathways continues to expand，compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.